molecular formula C23H26N4O2 B2886056 2-{[4-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl]thio}-N-[2-(trifluoromethyl)phenyl]acetamide CAS No. 1251606-13-9

2-{[4-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl]thio}-N-[2-(trifluoromethyl)phenyl]acetamide

Cat. No. B2886056
CAS RN: 1251606-13-9
M. Wt: 390.487
InChI Key: KAPCKJMYXOIRRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-{[4-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl]thio}-N-[2-(trifluoromethyl)phenyl]acetamide” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered aromatic heterocycle with two nitrogen atoms . Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .

Scientific Research Applications

Antimicrobial Applications

Compounds with structures resembling or related to 2-{[4-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl]thio}-N-[2-(trifluoromethyl)phenyl]acetamide have shown significant antimicrobial activity. A study by Punia et al. (2021) reported on the synthesis and antimicrobial evaluation of pyrazole-imidazole-triazole hybrids. These compounds, synthesized through click reactions, demonstrated excellent potency against various microbes, including A. niger, with some compounds even outperforming reference drugs like Fluconazole (Punia et al., 2021).

Antitumor and Antioxidant Activity

Research into the pharmacological potential of similar heterocyclic compounds, including 1,3,4-oxadiazole and pyrazole derivatives, has revealed promising results in toxicity assessment, tumor inhibition, and antioxidant activities. Faheem (2018) conducted a study focusing on the computational and pharmacological evaluation of these compounds for their antitumor and antioxidant properties, showing moderate to high efficacy in various assays (Faheem, 2018).

Synthesis and Structural Applications

The synthesis and investigation of properties of N-R-2-(5-(5-methyl-1H-pyrazole-3-yl)-4-phenyl-4H-1,2,4-triazole-3-ylthio)acetamides under varying chemical process conditions were explored by Hotsulia and Fedotov (2019). Their work aimed at optimizing synthesis conditions and investigating the wide spectrum of actions these compounds could offer, potentially including biological activities (Hotsulia & Fedotov, 2019).

Antimycobacterial Activity

A study by Emmadi et al. (2015) on the synthesis and evaluation of novel fluorinated pyrazolo-1,2,3-triazole hybrids presented these compounds as potential antimycobacterial agents. The research highlighted promising lead compounds with significant activity against Mycobacterium smegmatis, showcasing the potential of such hybrid compounds in addressing tuberculosis and related bacterial infections (Emmadi et al., 2015).

properties

IUPAC Name

N-(4-methylphenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxoquinazolin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H26N4O2/c1-16-7-9-18(10-8-16)24-21(28)15-27-20-6-4-3-5-19(20)22(25-23(27)29)26-13-11-17(2)12-14-26/h3-10,17H,11-15H2,1-2H3,(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KAPCKJMYXOIRRS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCN(CC1)C2=NC(=O)N(C3=CC=CC=C32)CC(=O)NC4=CC=C(C=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H26N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-methylphenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.